Cas no 2708292-29-7 (endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride)

• Product Name: endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride
• CAS No: 2708292-29-7
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD31706393
• CID: 5271923
• PubChem ID: 91844776
• Update Time: 2026-03-09

endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Oxabicyclo[3.2.1]octan-3-amine, hydrochloride (1:1), (3-endo)-
• endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride
• 2708292-29-7
• MFCD28166339
• AS-52240
• 2807445-69-6
• MFCD31706393
• rel-(1R,3s,5S)-8-Oxabicyclo[3.2.1]octan-3-amine hydrochloride
• P14621
• PS-15422
• rel-(1R,3r,5S)-8-Oxabicyclo[3.2.1]octan-3-amine hydrochloride
• ENDO-8-OXABICYCLO[3.2.1]OCTAN-3-AMINE HYDROCHLORIDE
• (1R,5S)-8-Oxabicyclo[3.2.1]octan-3-amine HCl
• AKOS025396630
• D78831
• exo-8-Oxabicyclo[3.2.1]octan-3-amine HCl
• exo-8-Oxabicyclo[3.2.1]octan-3-amine hydrochloride

• MDL： MFCD31706393
• Inchi： 1S/C7H13NO.ClH/c8-5-3-6-1-2-7(4-5)9-6;/h5-7H,1-4,8H2;1H/t5-,6+,7-;
• InChI Key： DOOCDSPTSKSVLB-KDPVWLTQSA-N
• SMILES： N[C@H]1C[C@H]2CC[C@H](O2)C1.Cl

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride

Introduction to endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride (CAS No. 2708292-29-7)

Endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride (CAS No. 2708292-29-7) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its bicyclic framework and the presence of an oxirane ring, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride is defined by its bicyclic [3.2.1]octane core, with an oxirane ring (an eight-membered ring containing an oxygen atom) and an amine group in the 3-position. The hydrochloride salt form ensures enhanced solubility and stability, making it suitable for various experimental and clinical settings.

Recent studies have highlighted the potential of endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively interact with G protein-coupled receptors (GPCRs), a class of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous diseases. The ability to modulate GPCRs makes endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride a promising lead compound for the development of new drugs targeting conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a therapeutic agent, endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride has also been explored for its use in chemical biology and drug discovery platforms. Its unique structural features provide a scaffold for the synthesis of diverse derivatives, which can be tailored to enhance specific biological activities or improve pharmacological properties such as bioavailability and selectivity.

The synthesis of endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride has been optimized through various methodologies, including asymmetric synthesis and catalytic processes, which have significantly improved the efficiency and scalability of production. These advancements have facilitated the availability of this compound for both academic research and industrial applications.

Clinical trials involving endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride-based compounds are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results have been encouraging, with several compounds demonstrating favorable pharmacokinetic profiles and therapeutic effects in preclinical models.

Beyond its direct therapeutic applications, endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride has also been utilized as a tool compound in mechanistic studies to understand the underlying biology of disease states. Its ability to selectively interact with specific targets provides valuable insights into the molecular mechanisms governing these conditions, which can inform the design of more effective treatments.

In conclusion, endo-8-oxabicyclo[3.2.1]octan-3-amine;hydrochloride (CAS No. 2708292-29-7) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural characteristics and biological activities make it an important molecule for scientists and researchers working at the intersection of chemistry and biology.